Cas no 1806383-42-5 (2-(Bromomethyl)-5-ethoxyphenylpropanal)

• Product Name: 2-(Bromomethyl)-5-ethoxyphenylpropanal
• CAS No: 1806383-42-5
• MF: C₁₂H₁₅BrO₂
• MW: 271.150303125381
• CID: 4961801
• Update Time: 2025-10-30

2-(Bromomethyl)-5-ethoxyphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-5-ethoxyphenylpropanal

• Inchi： 1S/C12H15BrO2/c1-3-15-11-5-4-10(7-13)12(6-11)9(2)8-14/h4-6,8-9H,3,7H2,1-2H3
• InChI Key： GTFLDZQEYACAJS-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1C(C=O)C)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 196
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3

Additional information on 2-(Bromomethyl)-5-ethoxyphenylpropanal

Comprehensive Overview of 2-(Bromomethyl)-5-ethoxyphenylpropanal (CAS No. 1806383-42-5)

2-(Bromomethyl)-5-ethoxyphenylpropanal (CAS No. 1806383-42-5) is a specialized organic compound with significant applications in pharmaceutical intermediates and fine chemical synthesis. This compound features a unique molecular structure combining a bromomethyl group, an ethoxy substituent, and an aldehyde functional group, making it a versatile building block for advanced chemical transformations. Researchers and industry professionals frequently search for this compound due to its role in synthesizing bioactive molecules and its potential in drug discovery pipelines.

The growing interest in 2-(Bromomethyl)-5-ethoxyphenylpropanal aligns with current trends in green chemistry and sustainable synthesis. As environmental regulations tighten, chemists seek efficient methods to incorporate halogenated intermediates like this compound while minimizing waste. Its ethoxyphenyl moiety also attracts attention in the development of flavors and fragrances, where subtle structural modifications can significantly alter sensory properties. Common search queries related to this compound include "synthetic routes for bromomethyl aldehydes" and "applications of ethoxyphenylpropanal derivatives," reflecting its multidisciplinary relevance.

From a technical perspective, the CAS No. 1806383-42-5 specifies a precise molecular identity crucial for regulatory compliance and patent documentation. The compound's propanal backbone allows diverse reactivity patterns, enabling C-C bond formation through aldol reactions or reductive amination pathways. Recent publications highlight its utility in constructing chiral auxiliaries for asymmetric synthesis—a hot topic in medicinal chemistry forums. Analytical techniques like HPLC purification and NMR characterization are typically employed to ensure the compound's purity, as even minor impurities can affect downstream reactions.

Innovative applications of 2-(Bromomethyl)-5-ethoxyphenylpropanal extend to material science, where its aromatic-aldehyde structure contributes to designing photoactive polymers. This intersects with the booming demand for organic electronic materials used in OLEDs and sensors. Furthermore, the compound's bromomethyl group serves as an excellent leaving group in nucleophilic substitution reactions, a feature often explored in educational demonstrations of SN2 reaction mechanisms. Such practical dimensions make it a frequent subject in academic search queries about advanced organic synthesis techniques.

Quality control protocols for CAS No. 1806383-42-5 emphasize strict storage conditions (typically under inert atmosphere) to preserve the aldehyde functionality from oxidation. Suppliers often provide technical data sheets detailing its solubility profiles (notably in polar aprotic solvents) and stability parameters—information highly valued by process chemists optimizing reaction conditions. The compound's molecular weight (271.13 g/mol) and logP value also feature prominently in drug design discussions, particularly for compounds requiring balanced hydrophilicity-lipophilicity characteristics.

Emerging research directions for 2-(Bromomethyl)-5-ethoxyphenylpropanal derivatives include their potential as enzyme inhibitors or allosteric modulators in biochemical assays. This connects with broader pharmaceutical industry interests in targeted therapies and precision medicine. The compound's structural features allow strategic modifications to enhance bioavailability or receptor binding affinity, topics generating substantial online discourse among medicinal chemists. Patent databases reveal increasing references to similar brominated intermediates, underscoring their strategic value in intellectual property landscapes.

For laboratory handling, standard precautions with brominated compounds apply, though 1806383-42-5 doesn't exhibit extreme hazards under normal use. Its synthesis typically involves controlled electrophilic bromination of precursor molecules, a process refined to achieve high regioselectivity—a technical aspect frequently searched alongside terms like "aromatic bromination optimization." The ethoxy group's electron-donating effect further directs reaction outcomes, a nuance explored in advanced organic chemistry courses and industrial training programs.

The commercial availability of 2-(Bromomethyl)-5-ethoxyphenylpropanal through specialty chemical suppliers meets demand from both research institutions and industrial R&D teams. Market analyses note rising procurement of such multifunctional intermediates, driven by expanded drug discovery initiatives and high-throughput screening platforms. Competitive suppliers often highlight batch-to-batch consistency and customized packaging options—key decision factors for bulk purchasers. This commercial dimension complements scientific interest, creating comprehensive online content ecosystems around this compound.